Cas no 153595-93-8 (1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)-
• CAS No: 153595-93-8
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 1333372
• PubChem ID: 654218
• Update Time: 2025-05-21

1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)-
• 5-(1H-Indol-3-ylmethyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(1H-indol-3-ylmethyl)-1,3,4-Thiadiazol-2-amine
• DA-38856
• BDBM43548
• STL302952
• HMS2411G18
• 5-((1H-Indol-3-yl)methyl)-1,3,4-thiadiazol-2-amine
• SMR000010870
• SCHEMBL3729318
• CHEMBL1549714
• 153595-93-8
• SR-01000324530
• DTXSID80349585
• MLS000069089
• AKOS000300927
• 5-(indol-3-ylmethyl)-1,3,4-thiadiazole-2-ylamine
• Oprea1_357890
• cid_654218
• SR-01000324530-1
• CS-0360512
• 5-(1 h-indol-3-ylmethyl)-[1,3,4]thiadiazol-2-ylamine
• [5-(1H-indol-3-ylmethyl)-1,3,4-thiadiazol-2-yl]amine
• 5-[(1H-Indol-3-yl)methyl]-1,3,4-thiadiazol-2-amine

• MDL： MFCD01430063
• Inchi： 1S/C11H10N4S/c12-11-15-14-10(16-11)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6,13H,5H2,(H2,12,15)
• InChI Key： SCTCFEMYJYGVJN-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 230.0628
• Monoisotopic Mass: 230.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• PSA: 67.59

Additional information on 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)-

Exploring the Potential of 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)- (CAS No. 153595-93-8) in Modern Research and Applications

The compound 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)- (CAS No. 153595-93-8) has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This heterocyclic molecule combines the thiadiazole and indole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates and biologically active compounds, aligning with the growing demand for novel drug discovery and development.

One of the most searched questions in the context of 1,3,4-Thiadiazol-2-amine derivatives is their potential in targeted therapy and drug design. The presence of both thiadiazole and indole groups in this compound suggests possible interactions with enzymes and receptors, making it a candidate for further investigation in cancer research and neurological disorders. Recent studies have highlighted the importance of such hybrid structures in addressing drug resistance, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 153595-93-8 is often discussed in forums and research papers for its structural versatility. The 1,3,4-thiadiazole core is known for its stability and ability to participate in various chemical reactions, while the indole moiety offers opportunities for functionalization. This dual functionality makes the compound a valuable scaffold for designing new materials and bioactive molecules, catering to the increasing interest in green chemistry and sustainable synthesis.

In the realm of computational chemistry and AI-driven drug discovery, 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)- has been a subject of molecular docking studies and QSAR modeling. Researchers are leveraging machine learning tools to predict its binding affinities and optimize its properties, reflecting the broader trend of integrating artificial intelligence into chemical research. This approach aligns with the frequent searches for "AI in drug development" and "computational screening of bioactive compounds."

The compound's potential extends beyond pharmaceuticals. Recent explorations in agrochemicals and material science have highlighted its utility as a precursor for functional materials and crop protection agents. With the rising global focus on food security and sustainable agriculture, the demand for innovative chemical solutions like this is expected to grow, making it a relevant topic for industry professionals and researchers alike.

Quality control and analytical methods for CAS No. 153595-93-8 are also frequently searched topics. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the purity and consistency of this compound, addressing the stringent requirements of regulatory compliance in research and industrial applications. This emphasis on quality aligns with the broader movement toward transparency and reproducibility in scientific studies.

In conclusion, 1,3,4-Thiadiazol-2-amine, 5-(1H-indol-3-ylmethyl)- (CAS No. 153595-93-8) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to material science—coupled with the ongoing advancements in computational tools and sustainable practices, position it as a compound of enduring relevance. As research continues to unfold, this molecule is likely to remain a key player in addressing some of the most pressing challenges in science and industry.